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Compound of Interest

Compound Name: Sulfo-Cy7.5 DBCO

Cat. No.: B12379999

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Sulfo-Cy7.5 DBCO, a water-soluble, near-infrared (NIR) fluorescent dye, is a powerful tool for
neuroscience research. Its exceptional brightness, photostability, and biocompatibility,
combined with the specificity of copper-free click chemistry, enable precise labeling and
visualization of biomolecules in complex neural environments. This document provides detailed
application notes and protocols for utilizing Sulfo-Cy7.5 DBCO in key neuroscience research
areas, including metabolic glycan labeling for neuronal imaging and flow cytometry, as well as
antibody conjugation for targeted labeling.

Key Properties and Advantages

Sulfo-Cy7.5 DBCO's utility in neuroscience stems from its advantageous physicochemical and
spectral properties. Emitting in the near-infrared window (approximately 788/808 nm), it allows
for deep tissue penetration with reduced light scattering and minimal autofluorescence from
biological tissues, resulting in a high signal-to-background ratio for clear imaging.[1] The
presence of sulfonate groups enhances its water solubility, making it suitable for direct use in
aqueous biological buffers without the need for organic co-solvents that can be harmful to cells.
[2][3] The dibenzocyclooctyne (DBCO) group facilitates a highly specific and efficient covalent
reaction with azide-modified molecules via strain-promoted alkyne-azide cycloaddition
(SPAAC), a type of copper-free click chemistry. This bioorthogonal reaction proceeds readily
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under physiological conditions without the need for a cytotoxic copper catalyst, making it ideal
for live-cell and in vivo applications.[4][5]

Quantitative Data Summary

For researchers to make informed decisions on fluorophore selection, the following tables
summarize the key quantitative properties of Sulfo-Cy7.5 DBCO in comparison to other
commonly used near-infrared dyes in neuroscience research.

Table 1: Spectral and Physicochemical Properties of Sulfo-Cy7.5 DBCO

Property Value Source
Excitation Maximum (Aex) ~788 nm
Emission Maximum (Aem) ~808 nm

Molar Extinction Coefficient (g) ~223,000 cm~—tM—1

Quantum Yield (®) ~0.21

Molecular Weight ~1289.64 g/mol

Solubilit High in water and common
olubili
Y biological buffers

Table 2: Comparative Photostability of Near-Infrared Dyes
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Relative
Dye L Notes Source
Photostability

Cyanine dyes are

known to have
Sulfo-Cy7.5 DBCO Good

moderate

photostability.

Generally exhibits

higher photostability
Alexa Fluor 790 High compared to

traditional cyanine

dyes.

Recognized for its
exceptional

IRDye 800CW Very High photostability in
demanding imaging

applications.

Application Note 1: Metabolic Labeling of Neuronal
Glycans for Imaging and Flow Cytometry

This application focuses on the visualization of glycans on the surface of neurons through
metabolic labeling with an azide-containing sugar, followed by covalent conjugation with Sulfo-
Cy7.5 DBCO. This technigue allows for the study of glycan dynamics and distribution in
neuronal development, synaptic function, and disease.

Experimental Workflow: Metabolic Glycan Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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